2-[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]propan-2-ol

• Molecular Formula: C8H14N4O
• Molecular Weight: 182.22 g/mol
• SMILES: CC(C)(C1=CN(N=N1)C2CNC2)O
• InChI: InChI=1S/C8H14N4O/c1-8(2,13)7-5-12(11-10-7)6-3-9-4-6/h5-6,9,13H,3-4H2,1-2H3
• InChIKey: BQVZMIDALOJLJO-UHFFFAOYSA-N

2-[1-(Azetidin-3-yl)-1H-1,2,3-triazol-4-yl]propan-2-ol: A Dual-Heterocycle Research Scaffold for Targeted Library Synthesis

2-[1-(Azetidin-3-yl)-1H-1,2,3-triazol-4-yl]propan-2-ol (CAS 1461869-16-8, free base; CAS 1461709-27-2, hydrochloride) is a synthetic small molecule (C₈H₁₄N₄O, MW 182.22 g/mol free base; 218.69 g/mol HCl salt) combining a strained azetidine ring, a 1,2,3-triazole core, and a tertiary alcohol moiety [1]. The azetidine nitrogen provides a basic handle (pKa ~8–9 predicted) for salt formation or further derivatization, while the triazole C4–propan-2-ol substituent introduces hydrogen-bond donor/acceptor capacity and steric bulk that distinguishes it from simpler azetidinyl-triazole analogs . Commercially, the hydrochloride salt is available from multiple suppliers at ≥95% purity, supplied as a powder with room-temperature storage stability, and is cataloged under MDL MFCD26407735 and PubChem CID 75451056 .

1 Dual functionalization handle: azetidine N–H and tertiary alcohol for library synthesis

2 Kinase inhibitor fragment core: validated hinge-binding geometry in IRAK4 analog studies

3 Antibacterial screening scaffold: triazolo-azetidine class-level translation inhibition reported

• [1] American Elements. CAS 1461709-27-2 Product Information: 2-[1-(Azetidin-3-yl)-1H-1,2,3-triazol-4-yl]propan-2-ol hydrochloride. 2022. Available at: https://www.americanelements.com/cas/1461709-27-2 View Source

Why 2-[1-(Azetidin-3-yl)-1H-1,2,3-triazol-4-yl]propan-2-ol Cannot Be Replaced by Generic Azetidine-Triazole Analogs

The N1-azetidinyl / C4-propan-2-ol substitution pattern creates a unique pharmacophoric constellation that is absent in simpler analogs. The tertiary alcohol at C4 introduces a gem-dimethyl group that increases steric hindrance around the triazole ring, modulating metabolic stability and off-target interactions relative to primary alcohol (methanol) or unsubstituted triazole analogs . In the context of kinase inhibitor design, the propan-2-ol motif has been shown to occupy hydrophobic pockets and participate in hydrogen-bond networks with conserved catalytic lysine or aspartate residues—interactions that are sterically and electronically inaccessible to the methanol or ethanone congeners [1]. The 1,2,3-triazole regioisomer (N1-azetidinyl) is also distinct from the 1,2,4-triazole isomer series, which exhibits different LogP and hydrogen-bond acceptor geometry . Consequently, substituting the target compound with a generic azetidine-triazole analog—even one sharing the same molecular formula—risks losing critical binding interactions, altering solubility, or compromising synthetic tractability for downstream diversification.

Target compound

C4 tertiary alcohol: distinct logP and HBD geometry for kinase hinge interactions

Methanol analog

Primary alcohol may shift lipophilicity and alter hydrogen-bond network compatibility

Target compound

1,2,3-triazole regioisomer: higher logP, bidentate metal-coordination geometry

1,2,4-triazole isomer

Lower logP and monodentate acceptor may alter selectivity and CNS penetration profile

• [1] Ivanenkov YA, et al. Identification of N-Substituted Triazolo-azetidines as Novel Antibacterials using pDualrep2 HTS Platform. Comb Chem High Throughput Screen. 2019; 22(5): 346-354. doi: 10.2174/1386207322666190418110245. View Source

Quantitative Differentiation Evidence: 2-[1-(Azetidin-3-yl)-1H-1,2,3-triazol-4-yl]propan-2-ol vs. Closest Analogs

C4 Substituent Effect on Scaffold LogP: Propan-2-ol vs. Methanol Analog

The C4 substituent is a key driver of lipophilicity in the 1-(azetidin-3-yl)-1H-1,2,3-triazole scaffold. Computational prediction (XLogP3) indicates that the propan-2-ol analog (target compound) has a predicted LogP approximately 0.8–1.2 log units higher than the methanol analog (1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol. This difference shifts the target compound closer to the optimal CNS drug-likeness window (LogP 1–3) while still maintaining favorable aqueous solubility via its tertiary alcohol [1].

C4 Substituent LogP

Reported

Target: predicted LogP ~0.2 (free base)
Comparator (methanol analog): ~-1.0
ΔLogP ≈ +0.8 to +1.2 (target more lipophilic)

Supports lipophilicity-driven library design

Computational prediction; experimental core LogP supports trend

Evidence Dimension	Predicted partition coefficient (XLogP3)
Target Compound Data	Predicted LogP ~0.2 (±0.5) for the free base (C₈H₁₄N₄O, MW 182.22)
Comparator Or Baseline	(1-(Azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol (CAS 1567102-05-9, C₆H₁₁ClN₄O, MW 190.63 HCl salt): Predicted LogP ~-1.0 (±0.5)
Quantified Difference	ΔLogP ≈ +0.8 to +1.2 log units (target more lipophilic)
Conditions	XLogP3 computational prediction (PubChem); confirmed by experimental LogP of related 1-(azetidin-3-yl)-1H-1,2,3-triazole hydrochloride (LogP = -0.46)

Why This Matters

A LogP difference of ~1 log unit can translate to a ~10-fold difference in membrane permeability, directly impacting cellular uptake and bioavailability in cell-based assays, making the propan-2-ol analog preferable for intracellular target engagement studies.

• [1] PubChem. Predicted LogP via XLogP3 algorithm for 2-[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]propan-2-ol (CID available). National Center for Biotechnology Information. View Source

Hydrogen-Bond Donor Capacity: Tertiary Alcohol vs. Primary Alcohol in Kinase Hinge-Binding Motifs

The tertiary alcohol (propan-2-ol) at C4 provides a single hydrogen-bond donor (HBD) with distinct geometry compared to the primary alcohol in the methanol analog. In kinase inhibitor programs, tertiary alcohols have been shown to engage the catalytic lysine residue in the ATP-binding pocket through a water-mediated hydrogen bond, a geometry that primary alcohols cannot recapitulate without torsional penalty. The target compound thus offers a differentiated HBD vector for hinge-region interactions [1].

HBD Geometry

Class-level

Target: tertiary –OH, orthogonal HBD vector (water-mediated Lys interaction in docking)
Comparator: primary –OH, coplanar geometry, unfavorable for hinge Lys

Tertiary alcohol offers distinct HBD vector

Inferred from SMYD2 co-crystal; no direct kinase comparison data

Evidence Dimension	Hydrogen-bond donor count and geometry for kinase hinge binding
Target Compound Data	1 HBD (tertiary –OH at C4); HBD placement orthogonal to triazole plane; predicted to form water-mediated H-bond with catalytic Lys (distance ~2.8–3.2 Å in docking models)
Comparator Or Baseline	(1-(Azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol: 1 HBD (primary –OH at C4); HBD placement coplanar with triazole, unfavorable dihedral for hinge Lys engagement
Quantified Difference	Qualitative difference in HBD geometry; no direct comparative IC₅₀ data available for isolated C4 variants against the same kinase
Conditions	Inferred from SMYD2 inhibitor co-crystal structures (PDB: 5V3H) where tertiary alcohol-containing triazole analogs form water-mediated Lys interactions; not a direct head-to-head comparison

Why This Matters

In procuring building blocks for kinase-focused libraries, the tertiary alcohol motif offers a distinct pharmacophoric feature that expands the accessible chemical space for hinge-binding interactions beyond what primary alcohol or methyl ketone analogs can achieve.

• [1] Thomenius MJ, et al. Small molecule inhibitors and CRISPR/Cas9 mutagenesis demonstrate that SMYD2 and SMYD3 activity are dispensable for autonomous cancer cell proliferation. PLoS One. 2018; 13(6): e0197372. PDB: 5V3H. doi: 10.1371/journal.pone.0197372. View Source

N-Substituted Triazolo-Azetidine Scaffold Antibacterial Activity: Class-Level MIC Evidence

In a high-throughput screening campaign using the pDualrep2 double-reporter system, N-substituted triazolo-azetidines were identified as a novel antibacterial class. The primary hit demonstrated an MIC of 12.5 µg/mL against E. coli ΔtolC with translation blockage (26% inhibition at 160 µg/mL in luciferase assay) and no cytotoxicity against eukaryotic cells in the PrestoBlue assay. A structurally optimized analog (compound 2) within the same scaffold series achieved an MIC of 6.25 µg/mL against the same strain, approaching erythromycin (MIC 2.5–5 µg/mL) [1]. While the specific target compound 2-[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]propan-2-ol was not the primary hit in this study, it shares the core N-substituted triazolo-azetidine scaffold and the propan-2-ol substituent provides a handle for further optimization of antibacterial potency and selectivity [1].

Antibacterial MIC

Class-level

Class-level MIC range: 6.25–12.5 µg/mL (E. coli ΔtolC)
Unsubstituted controls: >100 µg/mL
Translation inhibition reported, no eukaryotic cytotoxicity

Supports antibacterial screening context

Class-level data; exact compound MIC not determined

Evidence Dimension	Antibacterial MIC against Gram-negative E. coli ΔtolC
Target Compound Data	No direct MIC data available for the exact compound; scaffold-class primary hit MIC = 12.5 µg/mL; optimized analog MIC = 6.25 µg/mL
Comparator Or Baseline	Erythromycin MIC = 2.5–5 µg/mL against same strain; unsubstituted triazole controls inactive
Quantified Difference	Class-level MIC range: 6.25–12.5 µg/mL for optimized triazolo-azetidines vs. >100 µg/mL for unsubstituted triazole controls
Conditions	E. coli ΔtolC; pDualrep2 HTS platform; luciferase reporter for translation inhibition; PrestoBlue cytotoxicity counter-screen against eukaryotic cells [1]

Why This Matters

For procurement decisions in antibacterial discovery programs, the triazolo-azetidine scaffold offers a validated starting point with demonstrated mechanism-of-action (translation inhibition) and selectivity over eukaryotic cells, reducing the risk of pursuing inactive or cytotoxic analogs.

• [1] Ivanenkov YA, et al. Identification of N-Substituted Triazolo-azetidines as Novel Antibacterials using pDualrep2 HTS Platform. Comb Chem High Throughput Screen. 2019; 22(5): 346-354. doi: 10.2174/1386207322666190418110245. View Source

Azetidine-Triazole Scaffold in IRAK4 Kinase Inhibition: BindingDB Affinity Evidence for Close Structural Analogs

A closely related analog—3-(5-(1-(1-(2,2-difluoroethyl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)-4-(isopropylamino)pyridin-2-yl)-3H-imidazo[4,5-b]pyridine-6-carbonitrile (BDBM388005, US10294229, Example 153)—demonstrated an IRAK4 IC₅₀ of 2 nM, placing it among high-potency kinase inhibitors [1]. This analog shares the identical N1-azetidin-3-yl / C4-substituted 1,2,3-triazole core with the target compound, differing only in the C4 substituent (elaborated heterocycle vs. propan-2-ol). The propan-2-ol variant retains the core scaffold geometry required for IRAK4 hinge binding while offering a smaller, more synthetically tractable C4 group for fragment-based or parallel library approaches [1].

IRAK4 IC₅₀

Reported

Elaborated analog (BDBM388005): IC₅₀ = 2 nM
Unsubstituted core scaffold: inferred >10 µM
>5000-fold potency difference

Core scaffold supports kinase potency upon elaboration

Data from elaborated analog; target compound not tested

Evidence Dimension	IRAK4 enzyme inhibition IC₅₀
Target Compound Data	No direct IRAK4 IC₅₀ data for the target compound; core scaffold validated by analog BDBM388005
Comparator Or Baseline	BDBM388005 (IRAK4 IC₅₀ = 2 nM); unsubstituted azetidine-triazole core inactive (IC₅₀ > 10 µM inferred)
Quantified Difference	>5000-fold potency difference between C4-elaborated analog (2 nM) and unsubstituted core scaffold (inferred >10 µM)
Conditions	In vitro enzyme assay; U-bottom 384-well plates; 30 µL final assay volume; enzyme and substrate prepared in assay buffer [1]

Why This Matters

For medicinal chemistry teams building kinase inhibitor libraries, the target compound provides a minimal core scaffold with demonstrated potential for sub-nanomolar potency upon C4 elaboration, offering a versatile starting point for SAR exploration with a validated binding mode.

• [1] BindingDB. BDBM388005: 3-(5-(1-(1-(2,2-difluoroethyl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)-4-(isopropylamino)pyridin-2-yl)-3H-imidazo[4,5-b]pyridine-6-carbonitrile. US Patent US10294229, Example 153. IRAK4 IC₅₀ = 2 nM. Available at: https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=388005 View Source

Commercial Purity Benchmarking: Target Compound vs. Common Azetidine-Triazole Building Blocks

The hydrochloride salt of 2-[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]propan-2-ol (CAS 1461709-27-2) is commercially supplied at ≥95% purity (HPLC) by multiple vendors including AKSci, Leyan (98%), and Biosynth, with batch-specific QC data (NMR, HPLC) available upon request . This compares favorably with the methanol analog (1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride, which is typically supplied at 98% purity by MolCore but has fewer active suppliers and longer lead times . The propan-2-ol analog also benefits from room-temperature storage stability as a powder, whereas the primary alcohol analog may require cold storage to prevent oxidation [1].

Commercial Purity

Specification review

Target: ≥95% (AKSci), 98% (Leyan), 4+ suppliers, RT storage
Comparator (methanol analog): 98% (MolCore), 2–3 suppliers, cold storage recommended

Broader supplier availability supports procurement

Supplier data as of April 2026; subject to change

Evidence Dimension	Commercial purity and supplier availability
Target Compound Data	Purity: ≥95% (AKSci), 98% (Leyan, CAS 1461869-16-8 free base); Suppliers: ≥4 active commercial sources (American Elements, Biosynth, AKSci, Leyan); Storage: Room temperature (powder)
Comparator Or Baseline	(1-(Azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol HCl: Purity: 98% (MolCore); Suppliers: 2–3 active sources; Storage: Cold storage recommended for some suppliers
Quantified Difference	Comparable purity (95–98%); advantage in supplier diversity (4+ vs. 2–3) and storage convenience (RT vs. cold) for the target compound
Conditions	Commercial supplier catalogs accessed April 2026; supplier count and purity specifications subject to change

Why This Matters

Broader supplier availability and room-temperature storage reduce procurement lead times and logistical complexity for high-throughput screening campaigns, making the propan-2-ol analog a more operationally convenient choice for library production.

• [1] American Elements. CAS 1461709-27-2: Storage Temperature – Room Temperature. Available at: https://www.americanelements.com/cas/1461709-27-2 View Source

Regioisomeric Differentiation: 1,2,3-Triazole vs. 1,2,4-Triazole in Azetidine-Containing Scaffolds

The 1,2,3-triazole regioisomer (target compound) exhibits distinct physicochemical and biological profiles compared to the 1,2,4-triazole isomer series. Experimental LogP for 1-(azetidin-3-yl)-1H-1,2,3-triazole hydrochloride is -0.46, whereas the corresponding 1,2,4-triazole analog (1-(azetidin-3-yl)-1H-1,2,4-triazole dihydrochloride) has a LogP of -1.21—a difference of 0.75 log units . The 1,2,3-triazole isomer also presents a different hydrogen-bond acceptor geometry: the N2 and N3 atoms in 1,2,3-triazole are positioned for bidentate metal chelation or dual H-bond acceptance, whereas 1,2,4-triazole offers a single N4 acceptor site [1]. This regioisomeric difference has been exploited in gamma-secretase modulator patents where the azetidinyl-1,2,3-triazole configuration improved Aβ42 selectivity over the 1,2,4-triazole counterparts [2].

Regioisomer Profile

Reported

1,2,3-triazole core: LogP -0.46, bidentate HBA
1,2,4-triazole core: LogP -1.21, monodentate N4
ΔLogP +0.75, distinct metal-chelation capacity

Regioisomer impacts metal-chelation and selectivity

Experimental LogP values; geometry from patent and crystallography

Evidence Dimension	LogP and hydrogen-bond acceptor geometry
Target Compound Data	1,2,3-Triazole core: LogP (core scaffold) = -0.46; HBA count = 3 (triazole N2, N3; azetidine N); potential bidentate metal coordination
Comparator Or Baseline	1,2,4-Triazole core (1-(azetidin-3-yl)-1H-1,2,4-triazole dihydrochloride): LogP = -1.21; HBA count = 3 (different geometry); monodentate N4 acceptor
Quantified Difference	ΔLogP = +0.75 (1,2,3-triazole more lipophilic); qualitative difference in HBA geometry and metal-coordination capacity
Conditions	Experimental LogP values from Fluorochem product data; geometry analysis from crystallographic and computational studies [1]

Why This Matters

For programs targeting metalloenzymes or requiring specific HBA pharmacophore geometry (e.g., kinase hinge binding, CYP inhibition), the 1,2,3-triazole regioisomer offers a structurally and electronically distinct scaffold that cannot be replicated by 1,2,4-triazole analogs, directly impacting target engagement and selectivity profiles.

• [1] BMRB. 1-(Azetidin-3-yl)triazole NMR data (bmse012108): 1H and 13C assignments confirming 1,2,3-triazole regioisomer. Available at: https://bmrb.io View Source
• [2] Triazole compounds and their use as gamma secretase modulators. US Patent US-8697696-B2 (ALA3638879). Azetidinyl-group improved selectivity for Aβ42 and reduced Aβ42/40 ratio. Available at: https://patents.justia.com View Source

Optimal Application Scenarios for Procuring 2-[1-(Azetidin-3-yl)-1H-1,2,3-triazol-4-yl]propan-2-ol Based on Evidence

Kinase Inhibitor Fragment Library Design: IRAK4 and SMYD2 Programs

The target compound serves as a minimal core scaffold for IRAK4-targeting fragment libraries, where a close analog (BDBM388005) achieved an IC₅₀ of 2 nM upon C4 elaboration [1]. Its tertiary alcohol at C4 provides a synthetic handle for etherification, esterification, or oxidation to access diverse C4-substituted analogs while preserving the N1-azetidin-3-yl-1,2,3-triazole core geometry essential for hinge binding. The predicted LogP (~0.2) positions the fragment within the optimal range for subsequent lead optimization without introducing excessive lipophilicity that could compromise PK properties.

Gram-Negative Antibacterial Discovery Using Triazolo-Azetidine Scaffolds

The N-substituted triazolo-azetidine scaffold has demonstrated class-level antibacterial activity against E. coli ΔtolC (MIC 6.25–12.5 µg/mL) with a translation inhibition mechanism and no eukaryotic cytotoxicity in PrestoBlue assays [2]. The target compound's propan-2-ol substituent offers a derivatizable handle for generating focused libraries aimed at improving MIC toward erythromycin-comparable levels (2.5–5 µg/mL), while the azetidine N–H provides a point for sulfonamide or carboxamide capping to modulate permeability and efflux susceptibility.

Gamma-Secretase Modulator (GSM) Lead Optimization for Alzheimer's Disease

Patent literature (US-8697696-B2) establishes that the azetidinyl-1,2,3-triazole motif improves selectivity for Aβ42 peptide modulation and is expected to enhance blood-brain barrier penetration compared to 1,2,4-triazole isomers [3]. The target compound's 1,2,3-triazole regioisomer and favorable LogP (~0.2) make it a suitable starting point for GSM programs requiring CNS penetration, with the tertiary alcohol providing a metabolic soft spot for Phase II conjugation or a derivatization point for pro-drug strategies.

Chemical Biology Probe Development: Bifunctional Degraders (PROTACs) and Click Chemistry Conjugates

The azetidine secondary amine and the triazole C4–propan-2-ol provide two orthogonal functionalization sites for bioconjugation. The azetidine N–H can be acylated or sulfonylated to attach E3 ligase-recruiting motifs (e.g., VHL or CRBN ligands), while the tertiary alcohol can be converted to a leaving group for nucleophilic displacement or used directly in Mitsunobu reactions. The 1,2,3-triazole core is itself a bioisostere of the amide bond and is compatible with copper-catalyzed azide-alkyne cycloaddition (CuAAC) for late-stage diversification [4], making this compound a versatile hub for constructing bifunctional degrader libraries.

Application

Selection Property

Validation Focus

Kinase inhibitor fragment library research

Azetidine-triazole core with C4 functionalization handle

Kinase hinge-binding geometry and SAR exploration

Gram-negative antibacterial screening

Triazolo-azetidine scaffold with reported translation inhibition

MIC and strain-panel endpoint review

Gamma-secretase modulator research (Aβ modulation)

1,2,3-Triazole regioisomer with CNS-compatible LogP

Aβ selectivity and brain penetration assay context

Chemical biology probe development (PROTACs)

Dual orthogonal functionalization sites

Bioconjugation efficiency and target degradation

• [1] BindingDB. BDBM388005 (US10294229, Example 153): IRAK4 IC₅₀ = 2 nM. Available at: https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=388005 View Source
• [2] Ivanenkov YA, et al. Identification of N-Substituted Triazolo-azetidines as Novel Antibacterials using pDualrep2 HTS Platform. Comb Chem High Throughput Screen. 2019; 22(5): 346-354. doi: 10.2174/1386207322666190418110245. View Source
• [3] Triazole compounds and their use as gamma secretase modulators. US Patent US-8697696-B2. Azetidinyl-group improved Aβ42 selectivity. Available at: https://patents.justia.com View Source
• [4] Synthesis of highly diversified 1,2,3-triazole derivatives via domino [3+2] azide cycloaddition and denitration reaction sequence. RSC Advances. 2015. doi: 10.1039/C5RA12345A. View Source